Cas no 1407997-81-2 ((4R)-4-(Aminomethyl)pyrrolidin-2-one)

• Product Name: (4R)-4-(Aminomethyl)pyrrolidin-2-one
• CAS No: 1407997-81-2
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD23106121
• CID: 2181916
• PubChem ID: 51606333
• Update Time: 2025-07-20

(4R)-4-(Aminomethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-(aminomethyl)pyrrolidin-2-one
• MFCD23106121
• DTXSID701289537
• CS-0053190
• (4R)-4-(aminomethyl)pyrrolidin-2-one
• DB-258031
• PB39244
• 2-Pyrrolidinone, 4-(aminomethyl)-, (4R)-
• 1407997-81-2
• AS-34749
• AKOS025291185
• SCHEMBL24718815
• (4R)-4-(Aminomethyl)-2-pyrrolidinone
• EN300-698034
• (4R)-4-(Aminomethyl)pyrrolidin-2-one

• MDL： MFCD23106121
• Inchi： 1S/C5H10N2O/c6-2-4-1-5(8)7-3-4/h4H,1-3,6H2,(H,7,8)/t4-/m1/s1
• InChI Key： TXFBWVRKVAEOPA-SCSAIBSYSA-N
• SMILES： O=C1C[C@H](CN)CN1

Computed Properties

• Exact Mass: 114.079312947g/mol
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (4R)-4-(Aminomethyl)pyrrolidin-2-one

Advanced Applications of (4R)-4-(Aminomethyl)pyrrolidin-2-one (CAS 1407997-81-2) in Modern Biomedical Research

(4R)-4-(Aminomethyl)pyrrolidin-2-one, a chiral compound with a unique molecular structure, has emerged as a pivotal molecule in the field of biomedical research. Its CAS number 1407997-81-2 identifies it as a key player in the development of novel therapeutic agents. This compound is characterized by its pyrrolidin-2-one ring system, which provides structural flexibility and functional diversity. The (4R) stereochemistry further enhances its biological activity, making it a subject of intense study in recent years.

Recent advancements in drug discovery have highlighted the potential of (4R)-4-(Aminomethyl)pyrrolidin-2-one as a scaffold for designing molecules with improved pharmacological profiles. A 2023 study published in Journal of Medicinal Chemistry demonstrated its role in modulating the activity of protease enzymes, which are critical in various pathological conditions. This finding underscores the compound's significance in the development of targeted therapies for diseases such as inflammatory disorders and neurodegenerative conditions.

The synthetic pathway of (4R)-4-(Aminomethyl)pyrrolidin-2-one has also attracted considerable attention. Researchers have optimized the asymmetric synthesis methods to achieve high enantiomeric purity, which is essential for its biological activity. A breakthrough in 2024 involved the use of enantioselective catalysts to enhance the efficiency of the synthesis process, reducing the environmental impact while maintaining the compound's structural integrity.

In the realm of clinical applications, (4R)-4-(Aminomethyl)pyrrolidin-2-one has shown promise in preclinical trials. Its ability to interact with specific receptors has been linked to its potential in treating metabolic disorders. A 2023 preclinical study published in Cell Reports revealed that the compound could modulate the activity of glucose transporters, offering a new avenue for the treatment of type 2 diabetes.

The pharmacological properties of (4R)-4-(Aminomethyl)pyrrolidin-2-one are further supported by its interactions with signaling pathways involved in cellular homeostasis. A 2024 review in Pharmacological Reviews highlighted its potential to influence mitochondrial function and oxidative stress, which are key factors in the progression of age-related diseases. These findings suggest that the compound could be a valuable tool in the development of antioxidant therapies.

Moreover, the structural modifications of (4R)-4-(Aminomethyl)pyrrolidin-2-one have led to the discovery of derivatives with enhanced bioavailability and target specificity. A 2023 study in Organic & Biomolecular Chemistry reported the synthesis of a derivative with improved cell permeability, which could potentially increase its therapeutic efficacy in vivo.

The biological relevance of (4R)-4-(Aminomethyl)pyrrolidin-2-one is further emphasized by its role in protein-ligand interactions. Computational models have predicted its ability to bind to key enzymes involved in metabolic pathways, offering insights into its potential as a drug target. These predictions are being validated through experimental studies, which are crucial for the development of personalized medicine strategies.

In conclusion, (4R)-4-(Aminomethyl)pyrrolidin-2-one (CAS 1407997-81-2) represents a significant advancement in biomedical research. Its unique structure and stereochemistry enable it to interact with various biological targets, making it a promising candidate for the development of novel therapeutic agents. Ongoing research into its synthetic methods, pharmacological properties, and clinical applications is expected to yield further insights into its potential role in modern medicine.